2-Bromo-3-(2-methoxyethenyl)pyridine

• Molecular Formula: C8H8BrNO
• Molecular Weight: 214.06 g/mol
• IUPAC Name: 2-bromo-3-(2-methoxyethenyl)pyridine
• InChI: InChI=1S/C8H8BrNO/c1-11-6-4-7-3-2-5-10-8(7)9/h2-6H,1H3
• InChI Key: KUNAEAAAKMZQGY-UHFFFAOYSA-N
• Canonical SMILES: COC=CC1=C(N=CC=C1)Br

Description

2-Bromo-3-(2-methoxyethenyl)pyridine is an organic compound with the molecular formula C8H8BrNO It is a derivative of pyridine, a six-membered aromatic ring containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-Bromo-3-(2-methoxyethenyl)pyridine typically involves the bromination of 3-(2-methoxyvinyl)pyridine. One common method includes the use of liquid bromine in an aqueous solution of sodium hydroxide, followed by recrystallization to obtain the desired product . The reaction conditions are generally mild, with temperatures maintained between -10°C to 15°C .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-(2-methoxyethenyl)pyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, forming carbon-carbon bonds with boronic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like triethylamine in acetonitrile can be used for substitution reactions.

Suzuki–Miyaura Coupling: Palladium catalysts and boronic acids are commonly used under mild conditions.

Major Products Formed

Substitution Products: Depending on the nucleophile, products such as 3-(2-methoxyvinyl)pyridine derivatives can be formed.

Coupling Products: Various biaryl compounds can be synthesized through coupling reactions.

Scientific Research Applications

2-Bromo-3-(2-methoxyethenyl)pyridine has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry:

Material Science: Used in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(2-methoxyethenyl)pyridine in chemical reactions involves the activation of the bromine atom, making it susceptible to nucleophilic attack. In coupling reactions, the palladium catalyst facilitates the formation of carbon-carbon bonds through oxidative addition and transmetalation steps .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-3-methoxypyridine
• 3-Bromo-2-methoxypyridine
• 2-Bromo-4-methoxypyridine

Uniqueness

2-Bromo-3-(2-methoxyethenyl)pyridine is unique due to the presence of the methoxyvinyl group, which provides additional reactivity and versatility in chemical synthesis compared to its simpler analogs .